Cas no 900136-51-8 (5-1-(2,4-dimethylphenyl)-2,6-dimethyl-1,4-dihydropyridin-4-ylidene-1,3-diazinane-2,4,6-trione)

• Product Name: 5-1-(2,4-dimethylphenyl)-2,6-dimethyl-1,4-dihydropyridin-4-ylidene-1,3-diazinane-2,4,6-trione
• CAS No: 900136-51-8
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 5441103
• PubChem ID: 18592837
• Update Time: 2025-07-09

5-1-(2,4-dimethylphenyl)-2,6-dimethyl-1,4-dihydropyridin-4-ylidene-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 900136-51-8
• 5-(1-(2,4-dimethylphenyl)-2,6-dimethylpyridin-4(1H)-ylidene)pyrimidine-2,4,6(1H,3H,5H)-trione
• AKOS024480306
• 5-[1-(2,4-dimethylphenyl)-2,6-dimethylpyridin-4-ylidene]-1,3-diazinane-2,4,6-trione
• 5-[1-(2,4-dimethylphenyl)-2,6-dimethyl-1,4-dihydropyridin-4-ylidene]-1,3-diazinane-2,4,6-trione
• VU0513058-1
• F3199-0009
• 5-[1-(2,4-Dimethylphenyl)-2,6-dimethyl-4(1H)-pyridinylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione
• 5-1-(2,4-dimethylphenyl)-2,6-dimethyl-1,4-dihydropyridin-4-ylidene-1,3-diazinane-2,4,6-trione

• Inchi： 1S/C19H19N3O3/c1-10-5-6-15(11(2)7-10)22-12(3)8-14(9-13(22)4)16-17(23)20-19(25)21-18(16)24/h5-9H,1-4H3,(H2,20,21,23,24,25)
• InChI Key： KTPJPDJZYQAARX-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)/C(=C2/C=C(C)N(C3=CC=C(C)C=C3C)C(C)=C/2)/C(=O)N1

Computed Properties

• Exact Mass: 337.14264148g/mol
• Monoisotopic Mass: 337.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.30±0.20(Predicted)

Additional information on 5-1-(2,4-dimethylphenyl)-2,6-dimethyl-1,4-dihydropyridin-4-ylidene-1,3-diazinane-2,4,6-trione

Comprehensive Analysis of 5-1-(2,4-dimethylphenyl)-2,6-dimethyl-1,4-dihydropyridin-4-ylidene-1,3-diazinane-2,4,6-trione (CAS No. 900136-51-8)

The compound 5-1-(2,4-dimethylphenyl)-2,6-dimethyl-1,4-dihydropyridin-4-ylidene-1,3-diazinane-2,4,6-trione (CAS No. 900136-51-8) is a highly specialized organic molecule with a unique structural framework. Its intricate name reflects the presence of a dihydropyridine core fused with a diazinane-trione moiety, making it a subject of interest in pharmaceutical and materials science research. The compound's 2,4-dimethylphenyl substituent further enhances its potential applications in drug design and functional materials.

In recent years, the demand for novel heterocyclic compounds like 5-1-(2,4-dimethylphenyl)-2,6-dimethyl-1,4-dihydropyridin-4-ylidene-1,3-diazinane-2,4,6-trione has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors, a hot topic in oncology and autoimmune disease therapeutics. The compound's diazinane-trione segment is structurally analogous to bioactive motifs found in FDA-approved drugs, sparking discussions about its structure-activity relationship (SAR) in online scientific forums.

From a synthetic chemistry perspective, the preparation of CAS 900136-51-8 involves sophisticated multi-step reactions, often employing microwave-assisted synthesis or flow chemistry techniques - both trending keywords in modern organic synthesis. Analytical characterization typically combines HPLC-MS and NMR spectroscopy, with particular attention to the compound's tautomeric equilibrium between its dihydropyridine and pyridinium forms. This property has become a frequent search term among computational chemists studying molecular dynamics.

The thermal stability and photophysical properties of 5-1-(2,4-dimethylphenyl)-2,6-dimethyl-1,4-dihydropyridin-4-ylidene-1,3-diazinane-2,4,6-trione have garnered attention in materials science circles. Its extended π-conjugation system suggests potential applications in organic electronics, particularly as a non-fullerene acceptor in perovskite solar cells - a rapidly growing research area. Patent databases reveal increasing interest in similar structures for optoelectronic devices, correlating with rising Google searches for "advanced organic semiconductors."

In biochemical studies, the dihydropyridine-diazinane hybrid structure of CAS 900136-51-8 shows intriguing interactions with biological membranes. Recent publications discuss its lipophilicity parameters (logP) and potential as a blood-brain barrier penetrant, topics frequently queried in pharmacological databases. The compound's methyl-substituted aromatic component may contribute to enhanced metabolic stability, a key consideration in contemporary drug discovery pipelines.

Environmental fate studies of 5-1-(2,4-dimethylphenyl)-2,6-dimethyl-1,4-dihydropyridin-4-ylidene-1,3-diazinane-2,4,6-trione indicate moderate biodegradability, with research focusing on its advanced oxidation processes degradation pathways. This aligns with current industry emphasis on green chemistry principles, a trending search term among environmental scientists. Computational models predict the compound's ecotoxicity profile to be favorable compared to traditional aromatic systems.

The crystallographic characterization of CAS 900136-51-8 reveals fascinating supramolecular interactions through its carbonyl groups, generating significant discussion in crystallography communities. Powder X-ray diffraction (PXRD) studies show polymorphic behavior, a property increasingly important for pharmaceutical formulation scientists, as evidenced by growing literature citations and patent applications in this domain.

From a regulatory standpoint, 5-1-(2,4-dimethylphenyl)-2,6-dimethyl-1,4-dihydropyridin-4-ylidene-1,3-diazinane-2,4,6-trione currently falls outside major chemical control lists, though its structural analogs appear in REACH registration dossiers. The compound's safety data sheet (SDS) information shows standard handling precautions for laboratory chemicals, with no extraordinary hazards reported - a common query among chemical purchasers and safety officers.

Market analysis indicates growing commercial interest in CAS 900136-51-8, particularly from contract research organizations (CROs) specializing in heterocyclic chemistry. The compound's price trajectory reflects its status as a high-value building block, with current synthesis protocols being optimized for gram-scale production - another frequently searched term in chemical manufacturing circles.

Future research directions for 5-1-(2,4-dimethylphenyl)-2,6-dimethyl-1,4-dihydropyridin-4-ylidene-1,3-diazinane-2,4,6-trione likely focus on its structure-property relationships through systematic derivatization. The scientific community anticipates publications exploring its potential as a catalytic ligand in asymmetric synthesis or as a fluorescent probe for biological imaging - both emerging hotspots in chemical research as indicated by citation trends and conference presentations.